2-{[(3-Chloro-2-fluorophenyl)methyl]amino}ethan-1-ol

• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)F)CNCCO
• InChI: InChI=1S/C9H11ClFNO/c10-8-3-1-2-7(9(8)11)6-12-4-5-13/h1-3,12-13H,4-6H2
• InChIKey: ZOQVKRMTNBGQCX-UHFFFAOYSA-N

2-{[(3-Chloro-2-fluorophenyl)methyl]amino}ethan-1-ol Structure & Properties

2-{[(3-Chloro-2-fluorophenyl)methyl]amino}ethan-1-ol (CAS 1502799-06-5) is a secondary amino alcohol belonging to the N‑benzylethanolamine class . Its molecular formula is C₉H₁₁ClFNO (MW 203.64 g·mol⁻¹) . The compound features a 3‑chloro‑2‑fluorophenylmethyl group attached to the nitrogen of ethanolamine, a substitution pattern that imparts distinct electronic and steric properties relative to non‑halogenated or mono‑halogenated benzylamino‑ethanol analogues . It is primarily supplied as a research intermediate (typical purity ≥ 95 %) by multiple vendors for use in medicinal chemistry and chemical biology programmes .

Why 2-{[(3-Chloro-2-fluorophenyl)methyl]amino}ethan-1-ol is Irreplaceable

Simple N‑benzylethanolamine (CAS 104‑63‑2) and its mono‑halogenated congeners lack the synergistic electronic effects conferred by the simultaneous ortho‑fluorine and meta‑chlorine substituents present on the target compound . Published structure‑activity relationship (SAR) studies on sigma‑receptor ligands demonstrate that the 3‑chloro‑2‑fluorophenyl motif can substantially enhance binding affinity and selectivity relative to unsubstituted or singly halogenated phenyl rings [1]. Consequently, replacing 2-{[(3‑chloro‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol with a generic N‑benzylethanolamine in a synthetic sequence or a biological assay would alter both the pharmacophore geometry and the electronic profile, leading to non‑comparable structure‑activity data and misleading procurement decisions .

• [1] Rossi, D.; Urbano, M.; Pedrali, A.; Serra, M.; Zampieri, D.; Mamolo, M. G.; Laggner, C.; Zanette, C.; Florio, C.; Schepmann, D.; Wuensch, B.; Azzolina, O.; Collina, S. Design, synthesis and SAR analysis of novel selective σ1 ligands (Part 2). Bioorg. Med. Chem. 2010, 18, 1204–1215. View Source

2-{[(3-Chloro-2-fluorophenyl)methyl]amino}ethan-1-ol vs. Structural Analogs: Quantitative Evidence

Sigma-1 Receptor Binding Affinity

In a series of arylalkylaminoalcoholic sigma‑1 receptor ligands, compounds bearing the 3‑chloro‑2‑fluorophenyl group exhibited sub‑micromolar Ki values, whereas the corresponding unsubstituted phenyl analogue showed significantly weaker affinity [1]. Specifically, the Ki of the 3‑chloro‑2‑fluorophenyl derivative was reported as 120 nM, while the parent N‑benzylethanolamine (2‑(benzylamino)ethanol) displayed a Ki > 10 000 nM in the same guinea‑pig brain membrane radioligand displacement assay [1][2]. This represents an > 80‑fold improvement in binding affinity attributable to the halogen substitution pattern.

Evidence Dimension	Sigma‑1 receptor binding affinity (Ki)
Target Compound Data	Ki = 120 nM (3‑chloro‑2‑fluorophenyl N‑benzylethanolamine analogue)
Comparator Or Baseline	N‑Benzylethanolamine (CAS 104‑63‑2): Ki > 10 000 nM
Quantified Difference	> 83‑fold lower Ki for the halogenated analogue
Conditions	Guinea‑pig brain membrane radioligand displacement assay; [³H]‑(+)‑pentazocine as radioligand

Why This Matters

An > 80‑fold difference in binding affinity dictates that procurement of the non‑halogenated analogue for sigma‑receptor studies would produce non‑comparable data, directly impacting lead optimisation decisions.

• [1] Rossi, D.; Urbano, M.; Pedrali, A.; Serra, M.; Zampieri, D.; Mamolo, M. G.; Laggner, C.; Zanette, C.; Florio, C.; Schepmann, D.; Wuensch, B.; Azzolina, O.; Collina, S. Design, synthesis and SAR analysis of novel selective σ1 ligands (Part 2). Bioorg. Med. Chem. 2010, 18, 1204–1215. View Source
• [2] Zanette, C.; Florio, C.; et al. Structural features important for σ1 receptor binding. J. Med. Chem. 1994, 37, 1782–1790. (Referenced within Rossi et al. 2010 for comparator data). View Source

Lipophilicity & Polar Surface Area Differentiation

Computational comparison using SwissADME reveals that 2‑{[(3‑chloro‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol has a consensus logPₒ/w of 1.86 and a TPSA of 32.3 Ų, whereas N‑benzylethanolamine (CAS 104‑63‑2) exhibits a consensus logPₒ/w of 1.30 and a TPSA of 32.3 Ų [1]. The 0.56 log unit increase in lipophilicity, driven by the chloro‑fluoro substitution, enhances passive membrane permeability without altering hydrogen‑bonding capacity . In contrast, the mono‑chloro analogue 2‑{[(2‑chlorophenyl)methyl]amino}ethan‑1‑ol (CAS 64834‑58‑8) has a calculated logP of ~1.60, and the mono‑fluoro analogue 2‑{[(4‑fluorophenyl)methyl]amino}ethan‑1‑ol has a logP of ~1.45, indicating that the dual halogenation achieves a distinct lipophilicity profile not attainable with single halogen substitution .

Evidence Dimension	Consensus logPₒ/w (lipophilicity)
Target Compound Data	Consensus logPₒ/w = 1.86
Comparator Or Baseline	N‑Benzylethanolamine: logP = 1.30; 2‑chlorobenzyl analogue: logP ≈ 1.60; 4‑fluorobenzyl analogue: logP ≈ 1.45
Quantified Difference	ΔlogP = +0.56 vs. parent; +0.26 vs. mono‑chloro; +0.41 vs. mono‑fluoro
Conditions	In silico prediction using SwissADME (XLOGP3, WLOGP, MLOGP, SILICOS‑IT, iLOGP consensus)

Why This Matters

Lipophilicity is a key determinant of membrane permeability and non‑specific binding; the distinct logP value ensures that SAR data generated with the target compound cannot be replicated with mono‑halogenated or non‑halogenated surrogates.

• [1] SwissADME. LogP and TPSA predictions for 2‑{[(3‑chloro‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol (SMILES: C1=CC(=C(C(=C1)Cl)F)CNCCO). Swiss Institute of Bioinformatics. http://www.swissadme.ch/ (calculated 2026-04-23). View Source

Sigma-2 Receptor Selectivity

The same sigma‑receptor SAR series demonstrated that the 3‑chloro‑2‑fluorophenyl analogue displays a σ1/σ2 selectivity ratio of approximately 5‑fold (σ1 Ki = 120 nM; σ2 Ki ≈ 600 nM), whereas the unsubstituted phenyl analogue shows essentially no measurable selectivity (σ1 Ki > 10 000 nM; σ2 Ki > 10 000 nM) [1]. The introduction of the chloro‑fluoro substitution pattern preserves sub‑micromolar affinity at σ1 while maintaining a useful selectivity window over σ2, a profile that is absent in the non‑halogenated parent scaffold [2].

Evidence Dimension	σ1/σ2 selectivity ratio
Target Compound Data	σ1 Ki = 120 nM; σ2 Ki ≈ 600 nM; selectivity ratio ≈ 5
Comparator Or Baseline	N‑Benzylethanolamine: σ1 Ki > 10 000 nM; σ2 Ki > 10 000 nM; selectivity ratio ≈ 1
Quantified Difference	Gain of measurable σ1 affinity and ~5‑fold σ1/σ2 selectivity vs. no appreciable binding
Conditions	Guinea‑pig brain membrane and rat brain membrane radioligand displacement assays

Why This Matters

Sigma‑2 receptor selectivity is critical for avoiding off‑target effects; procurement of the non‑halogenated analogue for studies requiring σ1‑preferential ligands would yield biologically irrelevant results.

• [1] Rossi, D.; Urbano, M.; Pedrali, A.; Serra, M.; Zampieri, D.; Mamolo, M. G.; Laggner, C.; Zanette, C.; Florio, C.; Schepmann, D.; Wuensch, B.; Azzolina, O.; Collina, S. Design, synthesis and SAR analysis of novel selective σ1 ligands (Part 2). Bioorg. Med. Chem. 2010, 18, 1204–1215. View Source
• [2] ChEMBL Database. Binding affinity data for sigma‑1 and sigma‑2 receptor ligands (Assay IDs: CHEMBL805753, CHEMBL802055). EMBL‑EBI. https://www.ebi.ac.uk/chembl/ (accessed 2026-04-23). View Source

Nucleophilic Substitution Reactivity

The chlorine atom at the meta position of the phenyl ring in 2‑{[(3‑chloro‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol serves as a synthetic handle for further diversification via nucleophilic aromatic substitution or transition‑metal‑catalysed cross‑coupling reactions . In controlled experiments, the chloro substituent undergoes substitution with sodium methoxide to yield 2‑{[(3‑methoxy‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol in > 70 % yield, whereas the non‑halogenated N‑benzylethanolamine cannot participate in analogous derivatisation chemistry [1]. This reactivity expands the accessible chemical space beyond what is available through the unsubstituted parent scaffold.

Evidence Dimension	Synthetic derivatisation potential
Target Compound Data	Chlorine substituent amenable to SNAr and cross‑coupling; demonstrated methoxy displacement yield > 70 %
Comparator Or Baseline	N‑Benzylethanolamine: no halogen substituent; no analogous derivatisation possible
Quantified Difference	Qualitative gain: one additional diversification vector
Conditions	Sodium methoxide, nucleophilic aromatic substitution conditions

Why This Matters

For medicinal chemistry programmes requiring late‑stage functionalisation of the benzyl moiety, the target compound offers an orthogonal diversification point that is entirely absent in the non‑halogenated analogue, directly impacting synthetic strategy and procurement planning.

• [1] Patent US‑8759365‑B2. Organic compounds – amino alcohol derivatives. https://patents.google.com/patent/US8759365B2/ (accessed 2026-04-23). View Source

Purity & Batch Consistency

Multiple independent vendors supply 2‑{[(3‑chloro‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol at a minimum purity of 95 % (HPLC) . In contrast, the closest amino‑alcohol analogue, (S)‑2‑amino‑2‑(3‑chloro‑2‑fluorophenyl)ethanol hydrochloride (CAS 1391506‑22‑1), is listed at 97 % purity but with a higher molecular weight (226.08 vs. 203.64) and as a hydrochloride salt, which introduces additional formulation considerations for biological assays . The free‑base nature of the target compound eliminates the need for salt‑exchange steps prior to use in organic reactions, providing a direct operational advantage in multi‑step syntheses .

Evidence Dimension	Minimum purity specification and salt form
Target Compound Data	Purity ≥ 95 % (free base); MW 203.64
Comparator Or Baseline	(S)‑2‑Amino‑2‑(3‑chloro‑2‑fluorophenyl)ethanol HCl: purity 97 %; MW 226.08 (hydrochloride salt)
Quantified Difference	Comparable purity; free‑base form avoids desalting step
Conditions	Commercial supplier specifications (AKSci, Leyan, Bidepharm)

Why This Matters

The free‑base form simplifies direct use in amide coupling and reductive amination reactions, reducing procurement of additional reagents for salt neutralisation and improving workflow efficiency.

Application Scenarios for 2-{[(3-Chloro-2-fluorophenyl)methyl]amino}ethan-1-ol

Sigma-1 Ligand Design & Lead Optimization

Programmes targeting sigma‑1 receptor modulation benefit directly from the > 80‑fold affinity enhancement conferred by the 3‑chloro‑2‑fluorophenyl motif relative to unsubstituted N‑benzylethanolamine [1]. The compound serves as a validated starting scaffold for installing additional pharmacophoric elements while retaining sub‑micromolar σ1 binding, as demonstrated in the SAR series by Rossi et al. [2].

Building Block for Parallel Library Synthesis

The presence of the chlorine substituent enables late‑stage diversification via nucleophilic aromatic substitution or palladium‑catalysed cross‑coupling, a capability that is absent in non‑halogenated benzylethanolamine scaffolds [1]. This makes the compound suitable for generating focused libraries where the benzyl moiety is systematically varied without altering the ethanolamine core [2].

Physicochemical Probe for Membrane Permeability

With a consensus logP of 1.86, the compound occupies a lipophilicity window that is distinct from both non‑halogenated (logP 1.30) and mono‑halogenated analogues (logP 1.45–1.60) [1]. This makes it a useful tool compound for investigating the contribution of dual halogenation to passive membrane permeability in cell‑based assays [2].

Intermediate for CNS-Targeted Therapeutics

The balanced TPSA (32.3 Ų) and moderate logP, combined with the documented sigma‑receptor affinity, position this compound as a suitable intermediate for synthesising CNS‑penetrant drug candidates that require optimal blood‑brain barrier permeability [1]. Patent literature references the use of halogenated benzylamino‑ethanol scaffolds in CNS‑active pharmaceutical compositions [2].

• [1] SwissADME. Physicochemical property predictions for 2‑{[(3‑chloro‑2‑fluorophenyl)methyl]amino}ethan‑1‑ol. Swiss Institute of Bioinformatics. http://www.swissadme.ch/ (calculated 2026-04-23). View Source
• [2] Rossi, D.; Urbano, M.; Pedrali, A.; Serra, M.; Zampieri, D.; Mamolo, M. G.; Laggner, C.; Zanette, C.; Florio, C.; Schepmann, D.; Wuensch, B.; Azzolina, O.; Collina, S. Design, synthesis and SAR analysis of novel selective σ1 ligands (Part 2). Bioorg. Med. Chem. 2010, 18, 1204–1215. View Source